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Compound of Interest

Compound Name: Antibacterial agent 108

Cat. No.: B12410136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the antimicrobial polymer NP108 and its

activity against Gram-positive bacteria. NP108 is a cationic polymer composed of generally

recognized as safe (GRAS) amino acid building blocks, positioning it as a potential non-

antibiotic alternative for various applications, including the decolonization of Staphylococcus

aureus.[1][2]

Core Efficacy Data
NP108 demonstrates broad-spectrum and rapid bactericidal activity, achieving a 3-log kill in

less than or equal to three hours.[1][2][3] Its primary mechanism of action is the disruption of

the bacterial membrane, leading to cell lysis.[1][2][3] A key advantage of NP108 is its consistent

efficacy against bacteria in different growth phases, including both exponential and stationary

phases.[1][2][3]

Table 1: In Vitro Activity of NP108 Against
Staphylococcus Species

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12410136?utm_src=pdf-interest
https://journals.asm.org/doi/10.1128/aac.00502-17
https://pubmed.ncbi.nlm.nih.gov/28607014/
https://journals.asm.org/doi/10.1128/aac.00502-17
https://pubmed.ncbi.nlm.nih.gov/28607014/
https://www.researchgate.net/publication/317564304_NP108_an_Antimicrobial_Polymer_with_Activity_against_Methicillin-_and_Mupirocin-Resistant_Staphylococcus_aureus
https://journals.asm.org/doi/10.1128/aac.00502-17
https://pubmed.ncbi.nlm.nih.gov/28607014/
https://www.researchgate.net/publication/317564304_NP108_an_Antimicrobial_Polymer_with_Activity_against_Methicillin-_and_Mupirocin-Resistant_Staphylococcus_aureus
https://journals.asm.org/doi/10.1128/aac.00502-17
https://pubmed.ncbi.nlm.nih.gov/28607014/
https://www.researchgate.net/publication/317564304_NP108_an_Antimicrobial_Polymer_with_Activity_against_Methicillin-_and_Mupirocin-Resistant_Staphylococcus_aureus
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bacterial
Species

Strain Type
Growth
Condition

MIC₁₀₀ (mg/L) Reference

S. aureus
Variety of

isolates

Exponential or

Stationary Phase
8 - 500 [1][2][3]

S. aureus - Nutrient-limiting 8 [1][2][3]

S. aureus
Small Colony

Variants
- 32 [1][2][3]

S. epidermidis
Variety of

isolates

Exponential or

Stationary Phase
4 - 8 [1][2][3]

Table 2: Anti-Biofilm Activity of NP108 Against S. aureus
Activity MIC₁₀₀ (mg/L) Reference

Biofilm Prevention 1 - 4 [1][2][3]

Biofilm Eradication ≥ 31.25 [1][2][3]

Mechanism of Action
The bactericidal activity of NP108 is attributed to its cationic nature. As a polylysine polymer,

NP108 possesses a net positive charge, which is crucial for its interaction with the negatively

charged components of the bacterial cell envelope.[1][3] In Gram-positive bacteria, the teichoic

acids in the cell wall are a likely target for the initial electrostatic interaction with NP108.[4] This

interaction disrupts the cell membrane, leading to the loss of intracellular components and

ultimately cell death.[1][3][5]
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NP108 Interaction with Gram-Positive Bacterium
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Cell MembraneDisruption Cell LysisLeads to

Experimental Workflow for NP108 Activity Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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